1-[(2-methoxy-1-naphthyl)methyl]-4-(phenoxyacetyl)piperazine
Overview
Description
1-[(2-methoxy-1-naphthyl)methyl]-4-(phenoxyacetyl)piperazine, also known as MPP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. MPP is a piperazine derivative that exhibits unique pharmacological properties, making it a promising candidate for the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of 1-[(2-methoxy-1-naphthyl)methyl]-4-(phenoxyacetyl)piperazine is not fully understood. However, it is believed that this compound acts as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor antagonist. This compound has also been shown to modulate the activity of gamma-aminobutyric acid (GABA) receptors, which are involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters involved in the regulation of mood and anxiety. This compound has also been shown to decrease the activity of dopamine receptors, which are involved in the regulation of movement and reward.
Advantages and Limitations for Lab Experiments
1-[(2-methoxy-1-naphthyl)methyl]-4-(phenoxyacetyl)piperazine has several advantages for lab experiments. It is a well-characterized compound that is readily available. This compound has also been extensively studied, and its pharmacological properties are well understood. However, this compound has some limitations for lab experiments. It is a synthetic compound that may not accurately reflect the activity of naturally occurring compounds. This compound may also have off-target effects that could complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of 1-[(2-methoxy-1-naphthyl)methyl]-4-(phenoxyacetyl)piperazine. One possible direction is to investigate the use of this compound in the treatment of anxiety disorders. Another direction is to investigate the use of this compound in combination with other drugs for the treatment of Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential off-target effects.
Conclusion
In conclusion, this compound is a synthetic compound that exhibits unique pharmacological properties. This compound has been extensively studied for its potential therapeutic applications and has been shown to have a wide range of biochemical and physiological effects. Further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Scientific Research Applications
1-[(2-methoxy-1-naphthyl)methyl]-4-(phenoxyacetyl)piperazine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit a wide range of pharmacological activities, including antidepressant, anxiolytic, and anticonvulsant effects. This compound has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.
properties
IUPAC Name |
1-[4-[(2-methoxynaphthalen-1-yl)methyl]piperazin-1-yl]-2-phenoxyethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O3/c1-28-23-12-11-19-7-5-6-10-21(19)22(23)17-25-13-15-26(16-14-25)24(27)18-29-20-8-3-2-4-9-20/h2-12H,13-18H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHTMTXFCWOBTKR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=CC=CC=C2C=C1)CN3CCN(CC3)C(=O)COC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.